2-Methoxyethyl 2-cyano-2-[3-(4-phenylpiperazin-1-yl)quinoxalin-2-yl]acetate

• IUPAC Name: 2-methoxyethyl 2-cyano-2-[3-(4-phenylpiperazin-1-yl)quinoxalin-2-yl]acetate
• InChI: InChI=1S/C24H25N5O3/c1-31-15-16-32-24(30)19(17-25)22-23(27-21-10-6-5-9-20(21)26-22)29-13-11-28(12-14-29)18-7-3-2-4-8-18/h2-10,19H,11-16H2,1H3
• InChI Key: POVQWNHPWGIDOR-UHFFFAOYSA-N
• Canonical SMILES: COCCOC(=O)C(C#N)C1=NC2=CC=CC=C2N=C1N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C24H25N5O3
• Molecular Weight: 431.5 g/mol

Description

2-Methoxyethyl 2-cyano-2-[3-(4-phenylpiperazin-1-yl)quinoxalin-2-yl]acetate is a chemical compound that has gained the attention of researchers due to its potential applications in scientific research. This compound is a quinoxaline derivative, which has been shown to exhibit promising biological activities.

Scientific Research Applications

Anti-leishmanial Activity

2-Methoxyethyl 2-cyano-2-[3-(4-phenylpiperazin-1-yl)quinoxalin-2-yl]acetate and related compounds have been studied for their potential anti-leishmanial activity. A study by Burguete et al. (2008) found that derivatives of this compound showed promising activity against Leishmania amazonensis in vitro, highlighting the importance of methoxy radicals in enhancing activity (Burguete et al., 2008).

Anticonvulsant Properties

The compound and its derivatives have also been researched for their potential anticonvulsant properties. A study by Alswah et al. (2013) synthesized novel quinoxaline derivatives and evaluated them using a metrazol-induced convulsions model, identifying compounds with significant anticonvulsant activities (Alswah et al., 2013).

Synthesis of Quinoxalines

Research by Kim et al. (1974) involved the synthesis of quinoxaline derivatives, providing a method for the creation of compounds like 2-Methoxyethyl 2-cyano-2-[3-(4-phenylpiperazin-1-yl)quinoxalin-2-yl]acetate. This study contributes to the understanding of the chemical synthesis processes relevant to this compound (Kim et al., 1974).

Corrosion Inhibition

Quinoxalines have been studied for their corrosion inhibition properties. Zarrouk et al. (2014) performed quantum chemical calculations on quinoxalines to determine their efficiency as corrosion inhibitors, which may apply to derivatives of the compound (Zarrouk et al., 2014).

Aldose Reductase Inhibition

Quinoxaline derivatives have been explored for their potential as aldose reductase inhibitors. A study by Qin et al. (2015) synthesized a series of quinoxalinone-based compounds, revealing their effectiveness in inhibiting aldose reductase, which is significant in the context of diabetic complications (Qin et al., 2015).